Cas no 1804260-25-0 (2-Bromo-1-(2-(chloromethyl)-6-nitrophenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-(chloromethyl)-6-nitrophenyl)propan-1-one
• CAS No: 1804260-25-0
• MF: C₁₀H₉BrClNO₃
• MW: 306.540361166
• CID: 4971741
• Update Time: 2025-06-15

2-Bromo-1-(2-(chloromethyl)-6-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-(chloromethyl)-6-nitrophenyl)propan-1-one

• Inchi： 1S/C10H9BrClNO3/c1-6(11)10(14)9-7(5-12)3-2-4-8(9)13(15)16/h2-4,6H,5H2,1H3
• InChI Key： CULXSOJQWBZLGB-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C(=CC=CC=1CCl)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 3
• Topological Polar Surface Area: 62.9

Additional information on 2-Bromo-1-(2-(chloromethyl)-6-nitrophenyl)propan-1-one

Introduction to 2-Bromo-1-(2-(chloromethyl)-6-nitrophenyl)propan-1-one (CAS No. 1804260-25-0)

2-Bromo-1-(2-(chloromethyl)-6-nitrophenyl)propan-1-one, identified by the CAS number 1804260-25-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its structural complexity, which includes both bromine and nitro functional groups, alongside a chloromethyl substituent. The unique arrangement of these functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

The structure of 2-Bromo-1-(2-(chloromethyl)-6-nitrophenyl)propan-1-one is of particular interest due to its potential applications in drug discovery. The presence of a bromine atom at the second position and a nitro group at the sixth position of the phenyl ring enhances its reactivity, making it a valuable building block for further chemical modifications. Additionally, the chloromethyl group introduces a reactive site that can be utilized for nucleophilic substitution reactions, enabling the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing both bromine and nitro substituents. These groups are known to influence the electronic properties of aromatic rings, thereby affecting their interactions with biological targets. For instance, studies have shown that nitroaromatic compounds can exhibit potent antimicrobial and anti-inflammatory activities. The bromo substituent, on the other hand, can enhance metabolic stability and improve oral bioavailability, making it an attractive feature for drug development.

One of the most compelling aspects of 2-Bromo-1-(2-(chloromethyl)-6-nitrophenyl)propan-1-one is its potential role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The chloromethyl group in this compound provides a handle for further derivatization, allowing chemists to fine-tune the pharmacophore and optimize binding affinity.

Recent advancements in computational chemistry have also highlighted the importance of 2-Bromo-1-(2-(chloromethyl)-6-nitrophenyl)propan-1-one as a scaffold for drug design. Molecular modeling studies have demonstrated that this compound can interact with various biological targets through multiple hydrogen bonds and hydrophobic interactions. These insights have guided researchers in designing more effective inhibitors by identifying key residues on the target protein that can be optimized through structural modifications.

The pharmaceutical industry has been particularly interested in developing small-molecule inhibitors for protein-protein interactions (PPIs), which are challenging to target with traditional drugs. 2-Bromo-1-(2-(chloromethyl)-6-nitrophenyl)propan-1-one has emerged as a promising candidate for this purpose due to its ability to disrupt PPIs through its unique structural features. By incorporating this compound into drug candidates, researchers hope to achieve greater selectivity and potency against disease-causing proteins.

Moreover, the agrochemical sector has also explored the potential of 2-Bromo-1-(2-(chloromethyl)-6-nitrophenyl)propan-1-one as a precursor for developing novel pesticides. Its structural motifs are similar to those found in existing agrochemicals, which have shown efficacy against various pests and pathogens. By leveraging its reactivity, chemists can design derivatives with improved environmental profiles and enhanced biological activity.

The synthesis of 2-Bromo-1-(2-(chloromethyl)-6-nitrophenyl)propan-1-one involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include bromination of nitroaromatic precursors followed by chloromethylation at the desired position. Advances in catalytic methods have enabled more efficient and sustainable production processes, reducing waste and minimizing environmental impact.

In conclusion, 2-Bromo-1-(2-(chloromethyl)-6-nitrophenyl)propan-1-one (CAS No. 1804260-25-0) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an excellent intermediate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.